Potassium (6-chloropyridin-3-yl)trifluoroborate
Overview
Description
Synthesis Analysis
A novel and general method to access a highly under-studied privileged scaffold—pyrimidines bearing a trifluoroborate at C4, has been reported . This chemistry is underpinned by the unique features of the trifluoroborate group; its robustness provides an opportunity to carry out chemoselective reactions at other positions on the pyrimidine while providing a pathway for elaboration at the C−B bond when suitably activated .Molecular Structure Analysis
The molecular weight of Potassium (6-chloropyridin-3-yl)trifluoroborate is 219.44 g/mol. The SMILES string representation of the molecule is [K+].F [B-] (F) (F)c1ccc (Cl)nc1 .Chemical Reactions Analysis
The Suzuki-Miyaura cross-coupling reaction has emerged as one of the most powerful means to effect transformation . The organoboron reagents employed in this reaction can be prepared readily using a variety of routes and have a high compatibility with a broad range of functional groups .Physical And Chemical Properties Analysis
Potassium (6-chloropyridin-3-yl)trifluoroborate is a solid substance . It is non-combustible .Scientific Research Applications
Catalytic Hydrogenation and Isomer Formation
Potassium (6-chloropyridin-3-yl)trifluoroborate and related compounds have been utilized in catalytic processes. For instance, Pd-catalyzed hydrogenation of potassium trifluoropropyltrifluoroborate leads to the selective formation of either (Z)- or (E)-isomers of vinylborate, demonstrating the compound's utility in stereochemical control in chemical synthesis (Ramachandran & Mitsuhashi, 2015).
Synthesis of Fluorinated Pyridines
The compound has been used in the synthesis of fluorinated pyridines, such as 2,3-Difluoro-5-chloropyridine, showcasing its role in halogenation and fluorination reactions which are crucial in various chemical and pharmaceutical applications (Zhou Hong-feng, 2007).
Formation of Organotrifluoroborates
Potassium azidoalkyltrifluoroborates, derived from similar halogen compounds, are synthesized through nucleophilic substitution reactions. These compounds then easily form organo-[1,2,3]-triazol-1-yl-trifluoroborates, highlighting the versatility of potassium trifluoroborate derivatives in organic synthesis (Molander & Ham, 2006).
Structural and Spectroscopic Analysis
Potassium 2-isonicotinoyltrifluoroborate, a related compound, has been studied for its structural and spectral properties. This research contributes to understanding the physical and chemical properties of potassium trifluoroborate derivatives, which is essential in materials science and molecular engineering (Iramain, Davies, & Brandán, 2018).
Cross-Coupling Reactions
Potassium alkenyltrifluoroborates, similar to potassium (6-chloropyridin-3-yl)trifluoroborate, are used in Suzuki cross-coupling reactions. This showcases the role of these compounds in facilitating bond-forming reactions, crucial in the synthesis of complex organic molecules (Molander & Rivero, 2002).
Oxidation and Hydrolysis Reactions
These compounds are also used in oxidation and hydrolysis reactions, expanding their utility in various chemical transformations. Such reactions are pivotal in the synthesis and modification of organic compounds, highlighting the multifaceted nature of potassium trifluoroborate derivatives (Molander & Petrillo, 2006).
Mechanism of Action
Safety and Hazards
Future Directions
Potassium trifluoroborate salts are convenient, stable reagents for difficult alkyl transfers . They are capable of facilitating a rich array of downstream functionalization reactions that are underpinned by the unique features of the trifluoroborate group . This opens up new possibilities for the synthesis of complex molecules.
properties
IUPAC Name |
potassium;(6-chloropyridin-3-yl)-trifluoroboranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BClF3N.K/c7-5-2-1-4(3-11-5)6(8,9)10;/h1-3H;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVBXAWSXJKYPGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CN=C(C=C1)Cl)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BClF3KN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80676984 |
Source
|
| Record name | Potassium (6-chloropyridin-3-yl)(trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80676984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.44 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1235099-38-3 |
Source
|
| Record name | Potassium (6-chloropyridin-3-yl)(trifluoro)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80676984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Potassium 6-chloropyridine-3-trifluoroborate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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